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Compound of Interest

Compound Name: (S)-(+)-2-Octanol

Cat. No.: B1225365

This guide provides an in-depth overview of the key physical properties of (S)-(+)-2-Octanol,
specifically its boiling point and density. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis who require precise and
reliable data for their work. This document outlines the experimentally determined values for
these properties and details the standard protocols for their measurement.

Core Physical Properties

(S)-(+)-2-Octanol is a chiral secondary alcohol that presents as a colorless liquid with a
characteristic odor.[1] Its physical properties are crucial for its application in various chemical
syntheses and formulations.

Quantitative Data Summary

The boiling point and density of (S)-(+)-2-Octanol have been determined and reported across
various sources. The following table summarizes these values for easy reference and
comparison.
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Physical Property Value Conditions Reference
Boiling Point 175 °C Literature Value [2]
178.5 °C 760 mm Hg [1][3]

179 °C Not Specified [3]

179°C to 180°C Not Specified [4]

451 £+ 3K (177.85+ 3

) Not Specified [5]

Density 0.819 g/cm?3 20 °C [4]
0.8193 g/cm? 20°C [3]

0.8207 g/cm3 20 °C [1]

0.822 g/mL 25°C [2]

0.82 g/mL Not Specified [6]

Experimental Protocols

The accurate determination of physical properties such as boiling point and density is
fundamental in chemical research. The following sections detail the standard methodologies for
these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure substance, the boiling point is a characteristic physical property. Several
methods can be employed for its determination, including distillation and the Thiele tube
method.[7][8]

1. Distillation Method

This method is suitable when a larger quantity of the liquid is available and purification is also
desired.[7][8]
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o Apparatus: A simple distillation apparatus is assembled, consisting of a distilling flask, a
condenser, a receiving flask, and a thermometer.

e Procedure:

o A sample of (S)-(+)-2-Octanol (at least 5 mL) is placed in the distilling flask along with
boiling chips or a magnetic stir bar to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distilling flask to accurately measure the temperature of the vapor that is in
equilibrium with the liquid.

o The distilling flask is heated gently.

o As the liquid bolils, the vapor rises, surrounds the thermometer bulb, and then passes into
the condenser, where it liquefies and is collected in the receiving flask.

o The temperature is recorded when it becomes constant. This stable temperature is the
boiling point of the liquid.

o The atmospheric pressure should be recorded as the boiling point is pressure-dependent.
2. Thiele Tube Method
This micro-method is ideal when only a small amount of the substance is available.[7]

o Apparatus: A Thiele tube, a thermometer, a capillary tube (sealed at one end), and a rubber
band or wire to attach the sample tube to the thermometer.

e Procedure:
o A small amount of (S)-(+)-2-Octanol is placed in a small test tube or fusion tube.

o A capillary tube, sealed at one end, is placed inside the test tube with its open end
downwards.

o The test tube is attached to a thermometer.
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The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

The thermometer and test tube assembly are immersed in the oil in the Thiele tube.

The side arm of the Thiele tube is heated gently.

As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

Heating is stopped, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. It is a fundamental physical property that

can be used to identify a substance or determine its purity.

1. Using a Graduated Cylinder and Balance

This is a straightforward method for determining the density of a liquid.[9]

o Apparatus: A graduated cylinder and an analytical balance.

e Procedure:

o

The mass of a clean, dry graduated cylinder is measured and recorded.

A known volume of (S)-(+)-2-Octanol is added to the graduated cylinder. The volume is
read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured and recorded.

The mass of the liquid is calculated by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume.
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2. Using a Pycnometer (Specific Gravity Bottle)

For higher precision, a pycnometer is used.

o Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical
balance.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is determined.

o The pycnometer is filled with (S)-(+)-2-Octanol, and the stopper is inserted, ensuring any
excess liquid is expelled through the capillary in the stopper.

o The outside of the pycnometer is carefully dried, and its mass is determined.
o The mass of the (S)-(+)-2-Octanol is found by subtraction.

o The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (usually distilled water) at the same temperature, and its mass is determined.

o The volume of the pycnometer is calculated from the mass and known density of the
reference substance.

o The density of the (S)-(+)-2-Octanol is then calculated by dividing its mass by the volume
of the pycnometer.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of (S)-(+)-2-Octanol.
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Workflow for Determining Physical Properties of (S)-(+)-2-Octanol
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Caption: Experimental workflow for determining the boiling point and density of (S)-(+)-2-
Octanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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